2-[(2-methylpyrazol-3-yl)methyl]-3,4-dihydro-1H-isoquinoline-5-carboxylic acid

• IUPAC Name: 2-[(2-methylpyrazol-3-yl)methyl]-3,4-dihydro-1H-isoquinoline-5-carboxylic acid
• InChI: InChI=1S/C15H17N3O2/c1-17-12(5-7-16-17)10-18-8-6-13-11(9-18)3-2-4-14(13)15(19)20/h2-5,7H,6,8-10H2,1H3,(H,19,20)
• InChI Key: ZBGLBEDULSMYSZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)CN2CCC3=C(C2)C=CC=C3C(=O)O
• Molecular Formula: C15H17N3O2
• Molecular Weight: 271.31 g/mol

Description

2-[(2-methylpyrazol-3-yl)methyl]-3,4-dihydro-1H-isoquinoline-5-carboxylic acid, also known as MPMD, is a small molecule that has been of great interest to the scientific community due to its potential therapeutic applications. MPMD is a derivative of isoquinoline and contains a pyrazole ring which gives it unique properties.

Mechanism of Action

The mechanism of action of 2-[(2-methylpyrazol-3-yl)methyl]-3,4-dihydro-1H-isoquinoline-5-carboxylic acid is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes that are involved in the progression of cancer and inflammation. 2-[(2-methylpyrazol-3-yl)methyl]-3,4-dihydro-1H-isoquinoline-5-carboxylic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation. 2-[(2-methylpyrazol-3-yl)methyl]-3,4-dihydro-1H-isoquinoline-5-carboxylic acid has also been shown to inhibit the activity of protein kinase C (PKC), which is an enzyme that is involved in the progression of cancer.
Biochemical and Physiological Effects
2-[(2-methylpyrazol-3-yl)methyl]-3,4-dihydro-1H-isoquinoline-5-carboxylic acid has been shown to have several biochemical and physiological effects. It has been found to inhibit the activity of COX-2 and PKC, which are enzymes that are involved in the progression of cancer and inflammation. 2-[(2-methylpyrazol-3-yl)methyl]-3,4-dihydro-1H-isoquinoline-5-carboxylic acid has also been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes. Additionally, 2-[(2-methylpyrazol-3-yl)methyl]-3,4-dihydro-1H-isoquinoline-5-carboxylic acid has been found to have antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

2-[(2-methylpyrazol-3-yl)methyl]-3,4-dihydro-1H-isoquinoline-5-carboxylic acid has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and reach its target enzymes. It is also relatively easy to synthesize and purify. However, there are also limitations to using 2-[(2-methylpyrazol-3-yl)methyl]-3,4-dihydro-1H-isoquinoline-5-carboxylic acid in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects. Additionally, 2-[(2-methylpyrazol-3-yl)methyl]-3,4-dihydro-1H-isoquinoline-5-carboxylic acid has not been extensively studied in humans, which limits its potential for clinical applications.

Future Directions

There are several future directions for research on 2-[(2-methylpyrazol-3-yl)methyl]-3,4-dihydro-1H-isoquinoline-5-carboxylic acid. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to study its effects in animal models of various diseases, such as cancer and inflammation. Additionally, there is potential for developing derivatives of 2-[(2-methylpyrazol-3-yl)methyl]-3,4-dihydro-1H-isoquinoline-5-carboxylic acid that may have improved therapeutic properties. Finally, there is a need for clinical trials to determine the safety and efficacy of 2-[(2-methylpyrazol-3-yl)methyl]-3,4-dihydro-1H-isoquinoline-5-carboxylic acid in humans.
Conclusion
In conclusion, 2-[(2-methylpyrazol-3-yl)methyl]-3,4-dihydro-1H-isoquinoline-5-carboxylic acid is a small molecule that has potential therapeutic applications in various diseases. Its synthesis method involves a series of chemical reactions, and it has been studied for its anti-inflammatory, anti-cancer, and anti-diabetic properties. 2-[(2-methylpyrazol-3-yl)methyl]-3,4-dihydro-1H-isoquinoline-5-carboxylic acid has been shown to inhibit the activity of certain enzymes that are involved in the progression of cancer and inflammation. It has also been found to improve glucose metabolism and insulin sensitivity in animal models of diabetes. 2-[(2-methylpyrazol-3-yl)methyl]-3,4-dihydro-1H-isoquinoline-5-carboxylic acid has several advantages for lab experiments, but there are also limitations to using it. There are several future directions for research on 2-[(2-methylpyrazol-3-yl)methyl]-3,4-dihydro-1H-isoquinoline-5-carboxylic acid, including further investigation of its mechanism of action, studying its effects in animal models, developing derivatives with improved properties, and conducting clinical trials in humans.

Synthesis Methods

The synthesis of 2-[(2-methylpyrazol-3-yl)methyl]-3,4-dihydro-1H-isoquinoline-5-carboxylic acid involves a series of chemical reactions. The starting material is 2-methylpyrazole, which is reacted with formaldehyde to form the intermediate 2-(2-methylpyrazol-3-yl)methanol. This intermediate is then reacted with isoquinoline-5-carboxylic acid in the presence of a catalyst to form 2-[(2-methylpyrazol-3-yl)methyl]-3,4-dihydro-1H-isoquinoline-5-carboxylic acid. The final product is purified using column chromatography to obtain a pure compound.

Scientific Research Applications

2-[(2-methylpyrazol-3-yl)methyl]-3,4-dihydro-1H-isoquinoline-5-carboxylic acid has been studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic properties. 2-[(2-methylpyrazol-3-yl)methyl]-3,4-dihydro-1H-isoquinoline-5-carboxylic acid has been found to inhibit the activity of certain enzymes that are involved in the progression of cancer and inflammation. It has also been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes.